Cas no 153994-69-5 (Methyl 3-(1-aminoethyl)benzoate)

Methyl 3-(1-aminoethyl)benzoate structure
153994-69-5 structure
Product Name:Methyl 3-(1-aminoethyl)benzoate
CAS No:153994-69-5
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD18432494
CID:1327873
PubChem ID:19933442
Update Time:2024-11-01

Methyl 3-(1-aminoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(1-aminoethyl)benzoate
    • 3-(1-Amino-ethyl)-benzoic acid methyl ester
    • MFCD18432493
    • SB33859
    • SB31330
    • JDYAYNLXJBZWGS-UHFFFAOYSA-N
    • F53301
    • CS-0106182
    • DTXSID90601388
    • EN300-1854698
    • SB31120
    • SCHEMBL3475787
    • Methyl3-(1-aminoethyl)benzoate
    • 153994-69-5
    • (S)-3-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER
    • methyl (S)-3-(1-aminoethyl)benzoate
    • DB-351885
    • (R)-3-(1-Amino-ethyl)-benzoic acid methyl ester
    • MDL： MFCD18432494
    • Inchi： 1S/C10H13NO2/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-7H,11H2,1-2H3
    • InChI Key： JDYAYNLXJBZWGS-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CC=CC(=C1)C(C)N)=O

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

Methyl 3-(1-aminoethyl)benzoate Pricemore >>

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Methyl 3-(1-aminoethyl)benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:153994-69-5)Methyl 3-(1-aminoethyl)benzoate
Order Number:A1027008
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:34
Price ($):554.0/206.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:153994-69-5)Methyl 3-(1-aminoethyl)benzoate
A1027008
Purity:99%/99%
Quantity:1g/250mg
Price ($):554.0/206.0
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